Cas no 1805281-66-6 (2-(Bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805281-66-6
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4848798
• Update Time: 2025-10-29

2-(Bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H6BrF2NO2/c9-3-6-4(7(10)11)1-2-5(12-6)8(13)14/h1-2,7H,3H2,(H,13,14)
• InChI Key： OUPWFTRKPLFTGK-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CC=C(C(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid

Introduction to 2-(Bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805281-66-6)

2-(Bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805281-66-6) is a highly versatile and significant compound in the realm of pharmaceutical and chemical synthesis. Its unique structural features, comprising a bromomethyl group and a difluoromethyl substituent on a pyridine core, make it an invaluable intermediate in the development of novel bioactive molecules. This compound has garnered considerable attention in recent years due to its potential applications in medicinal chemistry, particularly in the design of small-molecule inhibitors targeting various biological pathways.

The bromomethyl moiety at the 2-position of the pyridine ring introduces a reactive site that is highly conducive to nucleophilic substitution reactions. This reactivity allows for the facile introduction of diverse functional groups, enabling chemists to construct complex molecular architectures with precision. The difluoromethyl group, positioned at the 3-position, is another critical feature that enhances the compound's utility. Difluoromethyl groups are well-documented for their ability to improve metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates. These attributes make 2-(Bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid a cornerstone in the synthesis of next-generation therapeutics.

In recent years, there has been a surge in research focused on developing inhibitors for enzymes involved in cancer metabolism, such as isocitrate dehydrogenase (IDH) and succinate dehydrogenase (SDH). The pyridine scaffold is a common motif in many pharmacophores designed to interact with these enzymes. The presence of both the bromomethyl and difluoromethyl groups provides a strategic platform for modulating enzyme activity. For instance, studies have demonstrated that compounds incorporating such structural elements can exhibit potent inhibitory effects on IDH1 and IDH2 mutants, which are frequently implicated in certain types of leukemia and other malignancies.

Moreover, the carboxylic acid group at the 6-position of the pyridine ring offers another point of modification. This functionality can be used to form amide or ester linkages, further expanding the structural diversity of derivatives derived from this compound. Such modifications are crucial for optimizing drug-like properties, including solubility, bioavailability, and target specificity. Recent advancements in computational chemistry have also highlighted the importance of virtual screening techniques in identifying novel analogs of 2-(Bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid that may exhibit enhanced biological activity.

The synthesis of 2-(Bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid typically involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies often include halogenation reactions followed by nucleophilic substitution with appropriate reagents. The introduction of the difluoromethyl group is particularly challenging due to its sensitivity to various reaction conditions. However, recent methodologies have leveraged transition-metal catalysis and photoredox chemistry to achieve efficient and selective fluorination under mild conditions.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By incorporating the pyridine scaffold into kinase inhibitors, researchers can exploit its ability to interact with ATP-binding pockets or other allosteric sites on these enzymes. The presence of both the bromomethyl and difluoromethyl groups allows for fine-tuning of binding interactions through structure-activity relationship (SAR) studies. For example, derivatives of this compound have shown promise as inhibitors of tyrosine kinases, which are overexpressed in many solid tumors.

Another emerging area where 2-(Bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid is making significant contributions is in antiviral drug discovery. Viruses rely on host cellular machinery for replication, making enzymes like proteases and polymerases attractive targets for therapeutic intervention. The pyridine core provides a suitable scaffold for designing molecules that can disrupt viral replication cycles without harming host cells. Recent studies have demonstrated that compounds derived from this intermediate can inhibit viral proteases by forming covalent bonds with key catalytic residues.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacological properties due to their ability to modulate electronic distributions and steric interactions. In particular, the difluoromethyl group has been extensively studied for its ability to enhance binding affinity through dipole interactions and hydrogen bonding mimicry. This property has been exploited in designing highly potent inhibitors targeting bacterial enzymes like dihydrofolate reductase (DHFR), which are essential for bacterial proliferation.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1805281-66-6) represents a critical building block in modern drug discovery efforts. Its unique structural features enable chemists to design molecules with tailored biological activities across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely that its importance will only grow further, driving innovation in pharmaceutical development.